Cas no 2228194-65-6 (1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine
• CAS No: 2228194-65-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5891473
• PubChem ID: 165969437
• Update Time: 2025-10-28

1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine
• EN300-1865240
• 2228194-65-6

• Inchi： 1S/C13H19N/c1-12(2,13(14)8-9-13)10-11-6-4-3-5-7-11/h3-7H,8-10,14H2,1-2H3
• InChI Key： RJTUNIOKLNTNNN-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine

Introduction to 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine (CAS No. 2228194-65-6)

1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228194-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanamine derivatives, which are known for their unique structural properties and potential biological activities. The presence of a cyclopropane ring in its molecular structure imparts distinctive reactivity and stability, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine consists of a cyclopropan moiety linked to an amine group, with a side chain featuring a 2-methyl-1-phenylpropan group. This arrangement creates a complex and versatile chemical entity that can interact with various biological targets. The phenyl ring and the alkyl substituents contribute to the compound's lipophilicity and solubility, which are critical factors in determining its pharmacokinetic profile.

In recent years, there has been growing interest in cyclopropanamine derivatives due to their potential applications in treating a wide range of diseases. The cyclopropane ring is known to enhance the binding affinity of small molecules to biological targets, often leading to improved therapeutic efficacy. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities.

One of the most compelling aspects of 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine is its potential role in modulating enzymatic pathways. Preliminary studies have suggested that this compound may interact with enzymes involved in inflammation and pain signaling. The structural features of the molecule, particularly the cyclopropane ring and the aromatic substituents, are believed to contribute to its ability to inhibit or activate specific enzymatic targets. This makes it a promising candidate for further investigation in the development of novel anti-inflammatory and analgesic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several key enzymes implicated in metabolic disorders. The binding interactions are primarily mediated by hydrogen bonding between the amine group and polar residues on the enzyme surface, as well as hydrophobic interactions involving the phenyl and alkyl groups. These findings provide valuable insights into the potential mechanisms of action of this compound.

The synthesis of 1-(2-methyl-1-phenylpropan-2-yl)cyclopropan-1-amine presents unique challenges due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently. For instance, transition metal-catalyzed reactions have been employed to facilitate the formation of the cyclopropane ring, while protecting group strategies have been used to ensure regioselectivity during functionalization.

From a pharmaceutical perspective, one of the key advantages of 1-(2-methyl-1-phenylpropan-2-ytl)cyclopropan-l amine is its potential for oral bioavailability. The combination of lipophilic and hydrophilic moieties in its structure enhances its solubility and permeability across biological membranes. This property is crucial for developing drugs that can be administered orally, as it ensures efficient absorption into systemic circulation. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

The toxicological profile of CAS No. 2228194-l 65-l is another critical aspect that requires thorough investigation. While early studies have shown no significant toxicity at moderate doses, long-term exposure studies are necessary to assess any potential adverse effects. Comprehensive toxicological assessments will include evaluations of acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. These studies are essential for ensuring that any future therapeutic applications involving this compound are safe for human use.

In conclusion,l-(Z-methyl-l -phenyIpropa n-Z-yI)-cycIopropa n-l-amIne (CAS No.l 2228194-I 65-I) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, there is considerable optimism that this compound will play a crucial role in future drug discovery efforts.